Cas no 845823-03-2 (5-fluoro-2-methylbenzenethiol)

5-Fluoro-2-methylbenzenethiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (–SH) group and a methyl substituent on a benzene ring, with an additional fluorine atom at the 5-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine substitution enhances electron-withdrawing properties, influencing the compound's binding affinity and metabolic stability in bioactive molecules. Its thiol functionality allows for versatile derivatization, including thioether formation and metal coordination. The compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation.
5-fluoro-2-methylbenzenethiol structure
5-fluoro-2-methylbenzenethiol structure
Product Name:5-fluoro-2-methylbenzenethiol
CAS No:845823-03-2
MF:C7H7FS
MW:142.193884134293
MDL:MFCD06201799
CID:1824635
PubChem ID:2759043
Update Time:2025-06-07

5-fluoro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-methylbenzenethiol
    • 5-Fluoro-2-methylthiophenol
    • AC1MBZIG
    • SureCN458188
    • CTK7B9587
    • AG-A-85645
    • KB-43240
    • FT-0693922
    • AKOS006343080
    • 845823-03-2
    • 5-fluoro-2-methylbenzene-1-thiol
    • AVPBPARCKGVYMH-UHFFFAOYSA-N
    • DTXSID10374623
    • CS-0257546
    • 2-methyl-5-fluorothiophenol
    • SCHEMBL458188
    • EN300-673768
    • MDL： MFCD06201799
    • Inchi： 1S/C7H7FS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
    • InChI Key： AVPBPARCKGVYMH-UHFFFAOYSA-N
    • SMILES： SC1C=C(C=CC=1C)F

Computed Properties

  • Exact Mass: 142.02524956g/mol
  • Monoisotopic Mass: 142.02524956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 1Ų

5-fluoro-2-methylbenzenethiol Pricemore >>

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abcr
AB166963-1 g
5-Fluoro-2-methylthiophenol, 97%; .
 845823-03-2 97%
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 €504.20 2023-07-20
abcr
AB166963-5 g
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5-fluoro-2-methylbenzenethiol Suppliers

Amadis Chemical Company Limited
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(CAS:845823-03-2)5-fluoro-2-methylbenzenethiol
Order Number:A1180579
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:45
Price ($):1389.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:845823-03-2)5-fluoro-2-methylbenzenethiol
A1180579
Purity:99%
Quantity:5g
Price ($):1389.0
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